6-Methoxy-3-(propan-2-yl)-1,2,3,4-tetrahydroquinoline hydrochloride

• IUPAC Name: 6-methoxy-3-propan-2-yl-1,2,3,4-tetrahydroquinoline;hydrochloride
• InChI: InChI=1S/C13H19NO.ClH/c1-9(2)11-6-10-7-12(15-3)4-5-13(10)14-8-11;/h4-5,7,9,11,14H,6,8H2,1-3H3;1H
• InChI Key: WEJNGCSUWFZRRT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CC2=C(C=CC(=C2)OC)NC1.Cl
• Molecular Formula: C13H20ClNO
• Molecular Weight: 241.76 g/mol

Description

6-Methoxy-3-(propan-2-yl)-1,2,3,4-tetrahydroquinoline hydrochloride, also known as MPITH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Heterocyclic Derivative Syntheses

Research has shown that heterocyclic derivatives, including those related to 6-Methoxy-3-(propan-2-yl)-1,2,3,4-tetrahydroquinoline hydrochloride, can be synthesized through palladium-catalyzed oxidative cyclization-alkoxycarbonylation reactions. These syntheses yield a variety of heterocyclic compounds, such as tetrahydrofuran, dioxolane, oxazoline, dihydropyridinone, and tetrahydropyridinedione derivatives, with applications in pharmaceuticals and materials science (Bacchi et al., 2005).

Anti-HIV and Antimicrobial Activities

Novel derivatives of 6-Methoxy-3-(propan-2-yl)-1,2,3,4-tetrahydroquinoline have been designed and synthesized, showing significant inhibitory activity against HIV-1 reverse transcriptase and possessing notable antimicrobial properties. This highlights the compound's potential in developing new antiviral and antibacterial agents (Chander et al., 2016).

Tubulin-Polymerization Inhibition

Modifications of the 6-methoxy-1,2,3,4-tetrahydroquinoline moiety have led to the development of novel tubulin-polymerization inhibitors targeting the colchicine site. These compounds exhibit potent cytotoxic activity against cancer cell lines, offering a promising avenue for anticancer drug development (Xiao-Feng Wang et al., 2014).

Fluorescent Labeling Reagent

6-Methoxy-4-quinolone, an oxidation product derived from related compounds, has emerged as a novel fluorophore for biomedical analysis. Its strong fluorescence across a wide pH range in aqueous media and high stability against light and heat make it an excellent candidate for fluorescent labeling, with potential applications in biological imaging and diagnostics (Hirano et al., 2004).

Crystal Structure and Antimicrobial Activity

Studies on the crystal structure and antimicrobial activity of compounds structurally related to 6-Methoxy-3-(propan-2-yl)-1,2,3,4-tetrahydroquinoline have provided insights into their potential as antibacterial and antifungal agents. The understanding of their molecular structure through X-ray diffraction analysis aids in the rational design of more effective antimicrobial compounds (Bai et al., 2012).